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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B12382700

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling
Anthracophyllone in a laboratory setting. Anthracophyllone is a natural product isolated from
the mushroom Anthracophyllum sp. BCC18695.[1] Due to its cytotoxic properties, stringent
adherence to safety protocols is mandatory to minimize exposure risk to laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for Anthracophyllone is not publicly available, its
demonstrated cytotoxicity against various cell lines necessitates handling it as a hazardous
compound. The following PPE is required to establish a primary barrier between the researcher
and the chemical:

o Gloves: Nitrile gloves should be worn at all times. Double-gloving is recommended when
handling the solid compound or concentrated solutions.

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes or
airborne particles.

o Lab Coat: A fully buttoned lab coat must be worn to protect skin and clothing.
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» Respiratory Protection: When handling the solid powder or when there is a risk of aerosol
generation, a properly fitted N95 or higher-rated respirator is required. All handling of the
solid form should be performed in a certified chemical fume hood.

Operational Plan for Safe Handling

Adherence to the following procedural steps is critical for minimizing exposure and ensuring a
safe laboratory environment.

1. Preparation and Engineering Controls:

 All work with solid Anthracophyllone or concentrated solutions must be conducted in a
certified chemical fume hood to prevent inhalation of airborne particles.

o The work surface within the fume hood should be covered with absorbent, plastic-backed
paper to contain any spills.

o Ensure that an eyewash station and safety shower are readily accessible.
2. Handling and Experimental Procedures:

* When weighing the solid compound, do so within the fume hood on a tared weigh paper or in
a sealed container.

» For solubilization, add the solvent to the vial containing Anthracophyllone slowly to avoid
splashing.

« If any visible contamination of gloves occurs, change them immediately.

e Avoid the use of sharps when possible. If needles are required, use luer-lock syringes to
prevent accidental disconnection.

3. Post-Experiment Decontamination:

» All non-disposable equipment (glassware, spatulas, etc.) that has come into contact with
Anthracophyllone must be decontaminated. This can be achieved by rinsing with a suitable
solvent (e.g., ethanol or isopropanol) followed by a thorough wash with soap and water.
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» Wipe down the work surface in the fume hood with a suitable disinfectant or solvent after
each use.

Cytotoxicity Data

The following table summarizes the reported cytotoxic activity of Anthracophyllone against
various human cancer cell lines.

Cell Line ICs0 (M)
MCF-7 32.97
KB 18.02
NCI-H187 15.17
Vero 18.06

Source: MedchemExpress.com[2]

Disposal Plan

All waste contaminated with Anthracophyllone must be treated as hazardous chemical waste.

e Solid Waste: Contaminated consumables such as gloves, weigh papers, and pipette tips
should be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid Waste: All solutions containing Anthracophyllone, as well as the initial solvent rinses
from decontamination, must be collected in a sealed and clearly labeled hazardous waste
container.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office. Do not dispose of Anthracophyllone waste down the drain
or in regular trash.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Seek medical attention.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12382700?utm_src=pdf-body
https://www.medchemexpress.com/anthracophyllone.html
https://www.benchchem.com/product/b12382700?utm_src=pdf-body
https://www.benchchem.com/product/b12382700?utm_src=pdf-body
https://www.benchchem.com/product/b12382700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

o Eye Contact: Immediately flush eyes with a large volume of water for at least 15 minutes at
an eyewash station. Seek immediate medical attention.

« Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical

attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Workflow for Handling Anthracophyllone
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Caption: Workflow for the safe handling of Anthracophyllone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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